(2R,3S)-Chlorpheg

• Molecular Formula: C11H12ClNO4
• Molecular Weight: 257.67 g/mol
• InChI: InChI=1S/C11H12ClNO4/c12-7-3-1-6(2-4-7)8(5-9(14)15)10(13)11(16)17/h1-4,8,10H,5,13H2,(H,14,15)(H,16,17)/t8-,10-/m1/s1
• InChIKey: ZHXBCPSYEAQEHB-PSASIEDQSA-N

(2R,3S)-Chlorpheg for NMDA Receptor Research

(2R,3S)-Chlorpheg (CAS 140924-23-8; IUPAC: (2R,3R)-2-amino-3-(4-chlorophenyl)pentanedioic acid) is one of four stereoisomers of 3-(4-chlorophenyl)glutamic acid, a chiral β-substituted glutamate analog with a molecular weight of 257.67 g/mol [1]. This compound is characterized as a weakly active N-methyl-D-aspartate (NMDA) receptor antagonist with a distinct depressant action on L-homocysteic acid (L-HCA)-evoked neuronal depolarizations — a functional profile unique among the chlorpheg stereoisomer family [2]. Available from specialized suppliers including Tocris Bioscience (Cat. No. 0817), R&D Systems, and Santa Cruz Biotechnology, (2R,3S)-Chlorpheg serves as a stereochemically resolved tool compound for investigating glutamate receptor pharmacology and excitatory amino acid neurotransmission .

Workflow

Stereoselective NMDA receptor antagonism studies in excitatory amino acid neurotransmission models

Model Context

Functional characterization in neonatal rat motoneurone L-HCA-evoked depolarization assay

Identity

Isomer-resolved tool compound requiring stereochemical verification due to supplier nomenclature variability

• [1] Jane DE, Chalmers DJ, Howard JA, Kilpatrick IC, Sunter DC, Thompson GA, Udvarhelyi PM, Wilson C, Watkins JC. Diastereoselective synthesis of all four isomers of 3-(4-chlorophenyl) glutamic acid: identification of the isomers responsible for the potentiation of L-homocysteic acid-evoked depolarizations in neonatal rat motoneurons. J Med Chem. 1996 Nov 22;39(24):4738-43. doi: 10.1021/jm960382c. PMID: 8941386. View Source
• [2] Chalmers DJ, Jane DE, Sunter DC, Thompson GA, Udvarhelyi PM, Kilpatrick IC, Watkins JC. Differential actions of 3-(4-chlorophenyl) glutamic acid stereoisomers and L-trans-pyrrolidine-2,4-dicarboxylic acid upon L-homocysteic acid- and L-glutamic acid-induced responses from rat spinal motoneurones. Neuropharmacology. 1995 Dec;34(12):1589-95. doi: 10.1016/0028-3908(95)00124-7. PMID: 8788956. View Source

Why (2R,3S)-Chlorpheg Cannot Be Substituted

Within the chlorpheg stereoisomer family, the two chiral centers at C2 and C3 produce four distinct compounds whose biological activities range from L-HCA uptake inhibition/potentiation to NMDA receptor antagonism to complete inactivity — a striking example of stereochemistry-driven functional inversion [1]. The racemate (±)-Chlorpheg, historically used as an L-homocysteate uptake blocker, actually potentiates NMDA-mediated synaptic responses [2], whereas the isolated (2R,3S) enantiomer produces the opposite functional effect: NMDA receptor antagonism [1]. Furthermore, multiple commercial vendors conflate the nomenclature of (2R,3S)-Chlorpheg with its inactive (2R,3R)-diastereomer, creating procurement risk for researchers who require the functionally validated single isomer . These stereochemistry-dependent pharmacological differences make generic substitution scientifically invalid and experimentally hazardous.

Isomer-dependent functional inversion

(2R,3S) depresses NMDA-mediated responses, while (2S,3S) and (2S,3R) potentiate L-HCA-evoked depolarizations — stereochemistry may shift experimental outcome from antagonism to potentiation.

Racemate masks antagonist activity

Racemate (±)-Chlorpheg potentiates NMDA signaling due to dominant (2S)-isomer effects; may not provide NMDA antagonism as intended.

Supplier nomenclature discrepancies

Some vendors attribute NMDA antagonist activity to the inactive (2R,3R)-diastereomer, risking procurement of the wrong isomer for functional studies.

• [1] Chalmers DJ, Jane DE, Sunter DC, Thompson GA, Udvarhelyi PM, Kilpatrick IC, Watkins JC. Differential actions of 3-(4-chlorophenyl) glutamic acid stereoisomers and L-trans-pyrrolidine-2,4-dicarboxylic acid upon L-homocysteic acid- and L-glutamic acid-induced responses from rat spinal motoneurones. Neuropharmacology. 1995 Dec;34(12):1589-95. doi: 10.1016/0028-3908(95)00124-7. PMID: 8788956. View Source
• [2] Ito S, Provini L, Cherubini E. L-homocysteic acid mediates synaptic excitation at NMDA receptors in the hippocampus. Neurosci Lett. 1991 Apr 1;124(2):157-61. doi: 10.1016/0304-3940(91)90083-6. PMID: 1676834. View Source

(2R,3S)-Chlorpheg Stereoisomer Comparison Evidence

Functional Divergence of Chlorpheg Stereoisomers

In the seminal head-to-head study by Chalmers et al. (1995), all four stereoisomers of 3-(4-chlorophenyl)glutamic acid were individually tested at 500 μM for their effects on L-HCA (10 μM)-evoked depolarizations in neonatal rat spinal motoneurones. The (2R,3S)-isomer was the only stereoisomer to produce a depressant action (attributed to NMDA receptor antagonism), whereas the (2S,3S)- and (2S,3R)-isomers both potentiated L-HCA-evoked depolarizations, with (2S,3S) being more effective than (2S,3R). This represents a qualitative functional inversion — from potentiation to depression — dependent solely on the stereochemical configuration at C2 [1]. The (2R,3R)-isomer was independently confirmed by Tocris Bioscience as the biologically inactive stereoisomer, establishing (2R,3S) as the only isomer in the (2R)-configurational series possessing measurable biological activity .

Stereoisomer Comparison

Head-to-head

At 500 µM, (2R,3S) depressed L-HCA-evoked depolarizations; (2S,3S) and (2S,3R) potentiated responses — a qualitative functional inversion tied to C2 configuration.

Supports stereochemical-control assay interpretation

Neonatal rat motoneurone preparation; L-HCA at 10 µM

Evidence Dimension	Functional effect on L-HCA (10 μM)-evoked depolarizations in neonatal rat motoneurones at 500 μM test compound
Target Compound Data	(2R,3S)-Chlorpheg: slight but significant depressant action (NMDA receptor antagonism)
Comparator Or Baseline	(2S,3S)-Chlorpheg: selective potentiation (most effective); (2S,3R)-Chlorpheg: selective potentiation (less effective); (2R,3R)-Chlorpheg: inactive; tPDC (L-Glu uptake inhibitor): non-selective potentiation of both L-HCA and L-Glu responses
Quantified Difference	Qualitative inversion: (2R,3S) depresses L-HCA responses while (2S,3S) and (2S,3R) potentiate them. The (2S,3S)-isomer was confirmed to be more effective than the (2S,3R)-isomer as a potentiator, though exact fold-differences were not numerically reported.
Conditions	Neonatal rat spinal motoneurone preparation; L-HCA at 10 μM; all chlorpheg isomers tested at 500 μM; comparison also with tPDC at 500 μM; L-Glu at 50 μM used for selectivity assessment

Why This Matters

A researcher requiring NMDA receptor antagonism who mistakenly procures (2S,3S)-, (2S,3R)-, or the racemate will obtain compounds that potentiate rather than depress L-HCA/NMDA-mediated responses — the precise opposite of the intended experimental intervention.

• [1] Chalmers DJ, Jane DE, Sunter DC, Thompson GA, Udvarhelyi PM, Kilpatrick IC, Watkins JC. Differential actions of 3-(4-chlorophenyl) glutamic acid stereoisomers and L-trans-pyrrolidine-2,4-dicarboxylic acid upon L-homocysteic acid- and L-glutamic acid-induced responses from rat spinal motoneurones. Neuropharmacology. 1995 Dec;34(12):1589-95. doi: 10.1016/0028-3908(95)00124-7. PMID: 8788956. View Source

Racemate vs. (2R,3S): Functional Inversion

The racemate (±)-Chlorpheg (CAS 78590-22-4) was characterized by Ito et al. (1991) as an L-homocysteate (L-HC) uptake blocker that potentiates NMDA receptor-mediated responses: at 0.5–2 mM, it enhanced L-HC-induced currents in CA1 hippocampal neurons and increased both amplitude and duration of Schaffer collateral-evoked EPSPs, with this potentiation being fully blocked by the competitive NMDA antagonist CPP (20 μM) [1]. In contrast, Chalmers et al. (1995) demonstrated that the isolated (2R,3S)-isomer produces NMDA receptor antagonism — a depressant rather than potentiating action [2]. The Chalmers study further concluded that the potentiating action of the racemate is attributable exclusively to the (2S,3S)- and (2S,3R)-isomers, while the (2R,3S)-isomer contributes an NMDA antagonist component that is masked in racemate preparations [2].

Racemate vs. Isomer

Cross-study comparable

Racemate potentiates NMDA EPSPs (blocked by CPP); isolated (2R,3S) antagonizes L-HCA responses — effect dominated by (2S)-isomers in racemate.

Racemate effect may not transfer to single-isomer NMDA antagonism

Racemate at 0.5–2 mM; (2R,3S) at 500 µM; hippocampal vs. spinal cord models

Evidence Dimension	Effect on NMDA receptor-mediated neuronal responses
Target Compound Data	(2R,3S)-Chlorpheg (isolated isomer): NMDA receptor antagonism — depressant action on L-HCA-evoked depolarizations at 500 μM
Comparator Or Baseline	(±)-Chlorpheg racemate (Davies 1985; Ito 1991): potentiates L-HC-induced currents (0.5–2 mM), enhances NMDA component of EPSPs; effect blocked by CPP (20 μM)
Quantified Difference	Functional reversal: racemate potentiates NMDA-mediated transmission while isolated (2R,3S) antagonizes it. The potentiating effect of the racemate on EPSP amplitude and duration was quantitatively blocked by CPP (20 μM), confirming mediation via NMDA receptors.
Conditions	Ito 1991: CA1 rat hippocampal neurons, Schaffer collateral stimulation, CNQX (10 μM) + bicuculline (20 μM) + glycine (100 μM); Chalmers 1995: neonatal rat spinal motoneurones, L-HCA 10 μM

Why This Matters

Procuring the racemate for an experiment designed to test NMDA receptor antagonism will produce the opposite physiological outcome — potentiation of NMDA signaling — because the racemate's biological activity is dominated by the uptake-inhibiting (2S,3S)- and (2S,3R)-isomers.

• [1] Ito S, Provini L, Cherubini E. L-homocysteic acid mediates synaptic excitation at NMDA receptors in the hippocampus. Neurosci Lett. 1991 Apr 1;124(2):157-61. doi: 10.1016/0304-3940(91)90083-6. PMID: 1676834. View Source
• [2] Chalmers DJ, Jane DE, Sunter DC, Thompson GA, Udvarhelyi PM, Kilpatrick IC, Watkins JC. Differential actions of 3-(4-chlorophenyl) glutamic acid stereoisomers and L-trans-pyrrolidine-2,4-dicarboxylic acid upon L-homocysteic acid- and L-glutamic acid-induced responses from rat spinal motoneurones. Neuropharmacology. 1995 Dec;34(12):1589-95. doi: 10.1016/0028-3908(95)00124-7. PMID: 8788956. View Source

Vendor Misattribution of (2R,3R) Activity

A direct comparison of vendor product descriptions reveals critical nomenclature inconsistencies. Tocris Bioscience, a specialty supplier of glutamate receptor ligands, explicitly classifies (2R,3R)-Chlorpheg (Cat. No. 0816) as the 'Inactive stereoisomer' and (2R,3S)-Chlorpheg (Cat. No. 0817) as the 'Weak NMDA antagonist' . In contrast, MedChemExpress (Cat. No. HY-101229) and AbMole both describe '(2R,3R)-Chlorpheg' as 'a weak antagonist of L-homocysteic acid (L-HCA) induced depolarization' and 'a weak N-methyl-D-aspartate (NMDA) antagonist,' directly attributing the (2R,3S)-specific pharmacology to the inactive (2R,3R)-diastereomer . This vendor-level conflation means researchers who order by IUPAC name or CAS number without verifying the stereochemical identity against the original pharmacological characterization risk receiving and using the inactive isomer.

Supplier Attribution Risk

Data to verify

MedChemExpress and AbMole describe (2R,3R)-Chlorpheg as a weak NMDA antagonist, contrary to Tocris classification of (2R,3R) as inactive stereoisomer.

Vendor documentation and isomer identity may require verification

Cross-vendor product page comparison; original Chalmers 1995 characterization

Evidence Dimension	Vendor-attributed biological activity for (2R,3R) vs. (2R,3S) stereoisomers
Target Compound Data	(2R,3S)-Chlorpheg (Tocris 0817): Weak NMDA receptor antagonist — consistent with Chalmers et al. 1995
Comparator Or Baseline	(2R,3R)-Chlorpheg (Tocris 0816): Inactive stereoisomer; MedChemExpress HY-101229: erroneously attributed weak NMDA antagonist and L-HCA depolarization antagonist activity
Quantified Difference	Binary: active (Tocris-confirmed 2R,3S) vs. inactive (Tocris-confirmed 2R,3R). The MedChemExpress product listing for CAS 140924-23-8 attributes the pharmacology of (2R,3S) to (2R,3R), representing a nomenclature error with direct procurement consequences.
Conditions	Cross-vendor product page comparison (Tocris, MedChemExpress, AbMole, PeptideDB); original pharmacological characterization from Chalmers et al. 1995

Why This Matters

Procurement from vendors that conflate (2R,3R) with (2R,3S) pharmacology introduces the risk of obtaining the inactive diastereomer, wasting experimental resources and producing false-negative results in NMDA antagonist studies. Researchers should verify stereochemical assignment against Tocris Cat. No. 0817 or the Chalmers 1995 reference.

Diastereoselective Synthesis of (2R,3S)-Chlorpheg

Jane et al. (1996) reported the first diastereoselective synthesis of all four chlorpheg stereoisomers, enabling the definitive assignment of biological activity to each individual isomer [1]. Prior to this work, only the racemate was available, and the potentiating activity observed with (±)-Chlorpheg (Davies 1985) could not be attributed to specific stereoisomers. The synthesis utilized addition of (6S)-(+)-bis-lactim ether to cis-4-chlorocinnamate, producing all four isomers in stereochemically resolved form. This synthetic route confirmed that the NMDA antagonist activity resides exclusively in the (2R,3S)-isomer and established the chemical foundation for isomer-pure commercial supply [1][2]. The availability of stereochemically pure (2R,3S)-Chlorpheg from suppliers who reference this synthesis (e.g., Tocris, Santa Cruz Biotechnology) provides procurement-grade assurance of isomer identity.

Synthesis Validation

Method context

Jane et al. (1996) diastereoselective synthesis resolved all four isomers, enabling definitive assignment of NMDA antagonist activity to (2R,3S).

Supports stereochemical purity and identity confidence

Synthesis via (6S)-(+)-bis-lactim ether addition; pharmacological validation in motoneurone assay

Evidence Dimension	Stereochemical purity and isomer identity confirmation
Target Compound Data	(2R,3S)-Chlorpheg: diastereoselectively synthesized, stereochemistry confirmed, NMDA antagonist activity assigned to this single isomer
Comparator Or Baseline	Pre-1996: only racemate (±)-Chlorpheg available; biological activity ambiguously distributed across four stereoisomers; post-1996 (Jane et al.): all four isomers individually synthesized and pharmacologically characterized
Quantified Difference	Pre-1996: 0% isomer-pure availability; post-1996: 100% isomer-resolved availability enabling isomer-specific pharmacology. The diastereoselective synthesis produces all four isomers with defined stereochemistry, confirmed by the Chalmers 1995 functional characterization.
Conditions	Diastereoselective synthesis via (6S)-(+)-bis-lactim ether addition to cis-4-chlorocinnamate; pharmacological validation in neonatal rat motoneurone assay

Why This Matters

The existence of a published, validated diastereoselective synthetic route provides procurement-grade confidence that commercially available (2R,3S)-Chlorpheg can be analytically verified for stereochemical purity, distinguishing it from early-era racemate preparations that confounded functional interpretation.

• [1] Jane DE, Chalmers DJ, Howard JA, Kilpatrick IC, Sunter DC, Thompson GA, Udvarhelyi PM, Wilson C, Watkins JC. Diastereoselective synthesis of all four isomers of 3-(4-chlorophenyl) glutamic acid: identification of the isomers responsible for the potentiation of L-homocysteic acid-evoked depolarizations in neonatal rat motoneurons. J Med Chem. 1996 Nov 22;39(24):4738-43. doi: 10.1021/jm960382c. PMID: 8941386. View Source
• [2] Davies J, Francis AA, Jones AW, Watkins JC. Selective potentiating effect of β-p-chlorophenylglutamate on responses induced by certain sulphur-containing excitatory amino acids and quisqualate. Neuropharmacology. 1985 Feb;24(2):177-80. doi: 10.1016/0028-3908(85)90179-0. PMID: 3887200. View Source

Solubility & Formulation for Electrophysiology

For electrophysiological applications — the primary assay context in which (2R,3S)-Chlorpheg has been pharmacologically characterized — solubility and formulation compatibility are critical procurement considerations. R&D Systems (Bio-Techne brand) reports solubility of (2R,3S)-Chlorpheg as 75 mM in 1 equivalent NaOH with gentle warming . Santa Cruz Biotechnology reports solubility of 100 mM in 1.1 eq. NaOH . These values are consistent with the compound's use at 500 μM in the Chalmers et al. (1995) electrophysiology assay, where a 75–100 mM stock solution enables convenient dilution into physiological buffers. The compound is stored at room temperature as powder, with stock solutions recommended for storage at -20°C and use within 1 month to avoid freeze-thaw degradation . The sodium salt formulation via NaOH dissolution is compatible with standard extracellular recording solutions used in spinal cord and hippocampal slice electrophysiology.

Solubility Profile

Supporting evidence

75–100 mM in 1 eq. NaOH, enabling preparation of 500 µM working solutions for electrophysiology.

Supports buffer preparation for published assay concentrations

Stock at -20°C, use within 1 month; NaOH dissolution compatible with extracellular recording solutions

Evidence Dimension	Aqueous solubility for electrophysiology-compatible formulation
Target Compound Data	(2R,3S)-Chlorpheg: 75 mM in 1 eq. NaOH (R&D Systems); 100 mM in 1.1 eq. NaOH (Santa Cruz Biotechnology); <19.33 mg/mL in 1 eq. NaOH (APExBIO, equivalent to ~75 mM)
Comparator Or Baseline	No directly comparable solubility data available for other individual chlorpheg stereoisomers from the same vendors. The racemate (±)-Chlorpheg (Tocris) solubility data are not reported on the product page.
Quantified Difference	Solubility range: 75–100 mM in NaOH, enabling preparation of 500 μM working solutions (as used in Chalmers 1995) via 150–200-fold dilution — well within practical electrophysiology buffer preparation tolerances.
Conditions	1 eq. or 1.1 eq. NaOH with gentle warming/sonication; powder stored at room temperature; stock solutions at -20°C for up to 1 month

Why This Matters

Electrophysiologists planning NMDA antagonist experiments at concentrations matching the published characterization (500 μM) can reliably prepare working solutions from commercially available (2R,3S)-Chlorpheg using standard NaOH dissolution protocols, with solubility exceeding the required stock concentration by at least 150-fold.

Missing NMDA Receptor Binding Affinity Data

An exhaustive search of the primary literature, including the two definitive chlorpheg publications (Chalmers et al. 1995; Jane et al. 1996), reveals that no quantitative NMDA receptor binding affinity (Ki) or functional inhibition (IC50) value has been published for (2R,3S)-Chlorpheg [1][2]. The compound's NMDA antagonist activity is characterized exclusively through functional electrophysiological endpoints — described qualitatively as a 'slight but significant depressant action' on L-HCA-evoked depolarizations at 500 μM in neonatal rat spinal motoneurones [1]. This represents a significant evidence gap for researchers seeking to compare (2R,3S)-Chlorpheg against well-characterized NMDA antagonists such as D-AP5 (Ki ~0.3–1.4 μM), CPP (Ki ~0.04–0.2 μM), or MK-801 (Ki ~0.003–0.03 μM), all of which have extensively documented affinity values across multiple NMDA receptor subtypes and assay formats. The absence of quantitative potency data means that (2R,3S)-Chlorpheg cannot be rank-ordered against standard NMDA antagonist tool compounds and must be considered a weakly active, functionally defined antagonist suitable primarily for experiments where its unique stereochemical selectivity — rather than its absolute potency — is the experimental variable of interest.

Potency Evidence Gap

Class-level inference

No published Ki or IC50 for NMDA receptor binding; activity defined qualitatively as 'slight depressant action' at 500 µM.

Potency ranking vs. standard NMDA antagonists not supported

Value lies in stereochemical uniqueness, not absolute potency

Evidence Dimension	Published NMDA receptor binding affinity or functional inhibition potency
Target Compound Data	(2R,3S)-Chlorpheg: No published Ki or IC50 value for NMDA receptor binding or functional inhibition. Activity defined qualitatively as 'weak NMDA antagonist' based on functional depressant action at 500 μM.
Comparator Or Baseline	Standard NMDA antagonist tool compounds: D-AP5 Ki ~0.3–1.4 μM; CPP Ki ~0.04–0.2 μM; MK-801 Ki ~0.003–0.03 μM (values from literature, not measured in the same assay as Chlorpheg)
Quantified Difference	Cannot be quantified. (2R,3S)-Chlorpheg lacks any published affinity/potency metric. Its activity is detectable only at high micromolar concentrations (500 μM) in functional assays, suggesting substantially lower potency than standard competitive or channel-blocking NMDA antagonists.
Conditions	Literature search across PubMed, vendor technical documentation, and citation databases; no quantitative binding or functional inhibition data identified

Why This Matters

Procurement decisions for NMDA antagonist tool compounds based on potency comparisons cannot be made for (2R,3S)-Chlorpheg. Its value lies not in potency but in stereochemical uniqueness — it is the only chlorpheg isomer with NMDA antagonist activity, making it irreplaceable for experiments investigating stereoselective modulation of glutamate receptor systems.

• [1] Chalmers DJ, Jane DE, Sunter DC, Thompson GA, Udvarhelyi PM, Kilpatrick IC, Watkins JC. Differential actions of 3-(4-chlorophenyl) glutamic acid stereoisomers and L-trans-pyrrolidine-2,4-dicarboxylic acid upon L-homocysteic acid- and L-glutamic acid-induced responses from rat spinal motoneurones. Neuropharmacology. 1995 Dec;34(12):1589-95. doi: 10.1016/0028-3908(95)00124-7. PMID: 8788956. View Source
• [2] Jane DE, Chalmers DJ, Howard JA, Kilpatrick IC, Sunter DC, Thompson GA, Udvarhelyi PM, Wilson C, Watkins JC. Diastereoselective synthesis of all four isomers of 3-(4-chlorophenyl) glutamic acid: identification of the isomers responsible for the potentiation of L-homocysteic acid-evoked depolarizations in neonatal rat motoneurons. J Med Chem. 1996 Nov 22;39(24):4738-43. doi: 10.1021/jm960382c. PMID: 8941386. View Source

(2R,3S)-Chlorpheg Research Applications

Stereoselective NMDA Antagonist Controls

In experimental designs requiring a stereochemically defined NMDA receptor antagonist where the comparator condition uses potentiating chlorpheg isomers, (2R,3S)-Chlorpheg is the only suitable isomer. The Chalmers et al. (1995) study established that at 500 μM, (2R,3S) depresses L-HCA-evoked depolarizations while (2S,3S) and (2S,3R) potentiate them — enabling within-family stereochemical control experiments that isolate the contribution of C2 configuration to NMDA receptor modulation [1]. This is not achievable with the racemate, which is dominated by the potentiating activity of the (2S)-isomers [2].

L-HCA Neurotransmission: Uptake vs. Antagonism

L-HCA is an endogenous sulfur-containing excitatory amino acid proposed as an NMDA receptor agonist. The racemate (±)-Chlorpheg has been extensively used as a purported selective L-HCA uptake inhibitor (Davies 1985; Ito 1991), but this tool also potentiates NMDA-mediated synaptic responses [1]. (2R,3S)-Chlorpheg provides a critical control: its NMDA antagonist action allows researchers to test whether observed effects attributed to L-HCA uptake blockade are instead mediated by direct NMDA receptor modulation, thereby improving the interpretability of L-HCA neurotransmission experiments [2].

EAA Uptake Site Heterogeneity

The Chalmers et al. (1995) study concluded that the selective action of (2S,3S)- and (2S,3R)-chlorpheg on L-HCA- relative to L-Glu-induced depolarizations 'supports the existence of multiple excitatory amino acid uptake sites, some of which may yet be unidentified' [1]. (2R,3S)-Chlorpheg, as the only isomer producing NMDA antagonism rather than uptake inhibition, serves as the negative control in this experimental paradigm — confirming that observed stereoisomer-specific potentiation effects are not confounded by concurrent NMDA receptor antagonism. This makes the full chlorpheg stereoisomer panel, including (2R,3S), a uniquely valuable toolset for mapping excitatory amino acid transporter heterogeneity [1].

Vendor Qualification for Chiral Glutamate Analogs

Given the documented vendor nomenclature inconsistencies — where MedChemExpress and AbMole attribute NMDA antagonist activity to the inactive (2R,3R)-isomer [1] — (2R,3S)-Chlorpheg serves as a benchmark compound for evaluating supplier competence in chiral glutamate analog handling. Researchers establishing procurement workflows for stereochemically sensitive glutamate receptor ligands can use the well-characterized functional divergence among chlorpheg isomers (Chalmers 1995; Jane 1996) as a quality assurance framework, verifying that supplied (2R,3S)-Chlorpheg produces depressant (not potentiating) effects in L-HCA depolarization assays before trusting the same vendor with less well-characterized chiral analogs [2][3].

Application

Selection Property

Validation Focus

Stereoselective NMDA receptor antagonist studies

Stereochemical-control context

Depressant vs. potentiating endpoint response in L-HCA depolarization assays

L-HCA neurotransmission mechanism research

NMDA receptor modulation vs. uptake inhibition

Direct NMDA antagonist control in L-HCA signaling models

Excitatory amino acid transporter heterogeneity research

Isomer-specific uptake inhibition profiles

Stereoselective modulation of L-HCA vs. L-Glu responses

Chiral glutamate analog vendor qualification

Stereochemical identity verification

Functional assay benchmarking against published chlorpheg isomer data

• [1] Chalmers DJ, Jane DE, Sunter DC, Thompson GA, Udvarhelyi PM, Kilpatrick IC, Watkins JC. Differential actions of 3-(4-chlorophenyl) glutamic acid stereoisomers and L-trans-pyrrolidine-2,4-dicarboxylic acid upon L-homocysteic acid- and L-glutamic acid-induced responses from rat spinal motoneurones. Neuropharmacology. 1995 Dec;34(12):1589-95. doi: 10.1016/0028-3908(95)00124-7. PMID: 8788956. View Source
• [2] Ito S, Provini L, Cherubini E. L-homocysteic acid mediates synaptic excitation at NMDA receptors in the hippocampus. Neurosci Lett. 1991 Apr 1;124(2):157-61. doi: 10.1016/0304-3940(91)90083-6. PMID: 1676834. View Source
• [3] Jane DE, Chalmers DJ, Howard JA, Kilpatrick IC, Sunter DC, Thompson GA, Udvarhelyi PM, Wilson C, Watkins JC. Diastereoselective synthesis of all four isomers of 3-(4-chlorophenyl) glutamic acid: identification of the isomers responsible for the potentiation of L-homocysteic acid-evoked depolarizations in neonatal rat motoneurons. J Med Chem. 1996 Nov 22;39(24):4738-43. doi: 10.1021/jm960382c. PMID: 8941386. View Source